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Compound of Interest

Compound Name: Esomeprazole magnesium salt

Cat. No.: B1139132 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Esomeprazole magnesium is the S-isomer of omeprazole, a proton pump inhibitor widely used

in the treatment of acid-related gastrointestinal disorders. The accurate determination of

magnesium content is a critical quality control parameter for this active pharmaceutical

ingredient (API). While compendial methods often specify atomic absorption spectrometry, a

simple, cost-effective, and equally reliable alternative is the complexometric titration with

ethylenediaminetetraacetic acid (EDTA).[1] This application note provides a detailed protocol

for the titrimetric determination of magnesium in esomeprazole magnesium, supported by

validation data.

The method is based on the formation of a stable, water-soluble complex between magnesium

ions (Mg²⁺) and EDTA at an alkaline pH.[1] The endpoint of the titration is detected using

Eriochrome Black T as an indicator, which changes color from wine-red to blue when all the

magnesium ions have been complexed by EDTA.

Experimental Protocols
Reagent Preparation
a. 0.1 M EDTA Solution:
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Weigh approximately 37.2 g of disodium edetate (Na₂EDTA·2H₂O) and transfer it to a 1000

mL volumetric flask.

Add about 800 mL of deionized water and stir until the solid is completely dissolved.

Make up the volume to 1000 mL with deionized water and mix thoroughly.

Standardize the solution against a primary standard zinc or calcium carbonate solution.

b. Ammonia-Ammonium Chloride Buffer (pH 10):

Dissolve 5.4 g of ammonium chloride in 20 mL of deionized water.

Add 20 mL of concentrated ammonium hydroxide solution.

Dilute to 100 mL with deionized water.

c. Eriochrome Black T Indicator Solution:

Dissolve 200 mg of Eriochrome Black T and 2 g of hydroxylamine hydrochloride in methanol

to make 50 mL of solution.[1]

d. 0.1 M Zinc Sulfate Solution (for back-titration, if necessary):

Weigh approximately 28.75 g of zinc sulfate heptahydrate (ZnSO₄·7H₂O) and dissolve it in

deionized water.

Dilute to 1000 mL in a volumetric flask.

Standardize against the prepared 0.1 M EDTA solution.

Sample Preparation and Titration Procedure
Accurately weigh about 500 mg of esomeprazole magnesium and transfer it to a 250 mL

Erlenmeyer flask.[1]

Dissolve the sample in 50 mL of methanol.[1]

Add 5 mL of ammonium hydroxide solution and mix.[1]
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Add 3 mL of the ammonia-ammonium chloride buffer (pH 10).[1]

Add a known excess volume of standardized 0.1 M EDTA solution (e.g., 30.0 mL).[1]

Add 1-2 drops of Eriochrome Black T indicator solution. The solution will turn blue.[1]

Titrate the excess EDTA with a standardized 0.1 M zinc sulfate solution until the color

changes from blue to violet.[1]

Perform a blank titration by following the same procedure without the esomeprazole

magnesium sample.

Calculate the percentage of magnesium in the sample.

Calculation
The percentage of magnesium can be calculated using the following formula:

Where:

Vb = volume (mL) of zinc sulfate consumed in the blank titration

Vs = volume (mL) of zinc sulfate consumed in the sample titration

M_EDTA = Molarity of the EDTA solution

a.w. of Mg = Atomic weight of magnesium (24.305 g/mol )

Wt = Weight of the esomeprazole magnesium sample (mg) on an anhydrous basis

Data Presentation
The following tables summarize the validation data for the titrimetric determination of

magnesium in esomeprazole magnesium.

Table 1: Linearity of the Titrimetric Method
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Concentration (mg) Measured Amount (mg)

20 19.8

30 30.2

40 40.1

50 49.9

Correlation Coefficient (r²) 0.9996

Table 2: Accuracy of the Titrimetric Method

Supplier
USP Method (%
Mg)

Titration Method (%
Mg)

Accuracy (%)

1 3.39 3.43 101.2

2 3.39 3.37 99.4

3 3.49 3.41 97.7

Table 3: Precision of the Titrimetric Method

Level
Magnesium Content (%) -
Day 1/Analyst 1

Magnesium Content (%) -
Day 2/Analyst 2

50% (250 mg) 3.39 3.41

100% (500 mg) 3.39 3.36

150% (750 mg) 3.39 3.40

Mean 3.39 3.39

% RSD (Intra-day) 0.00 0.74

% RSD (Inter-day) \multicolumn{2}{c }{0.00}
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Preparation

Titration

Calculation

Sample Preparation:
Weigh ~500mg Esomeprazole Mg

Dissolve in Methanol

Reagent Addition:
Add NH4OH, Buffer (pH 10),

Excess 0.1M EDTA

Add Eriochrome Black T
Indicator (Blue Color)

Titrate with 0.1M ZnSO4

Endpoint Detection:
Color change from Blue to Violet

Calculate % Magnesium

Perform Blank Titration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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